Cas no 2228224-16-4 (5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine
• CAS No: 2228224-16-4
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6214018
• PubChem ID: 165798793
• Update Time: 2025-06-13

5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine
• 2228224-16-4
• EN300-1977209

• Inchi： 1S/C8H6ClN3O/c9-7-5(2-1-3-11-7)6-4-12-8(10)13-6/h1-4H,(H2,10,12)
• InChI Key： UQWFNHSPCHHQCX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine

Research Briefing on 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2228224-16-4) in Chemical Biology and Pharmaceutical Applications

5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2228224-16-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole-pyridine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its molecular interactions, synthetic pathways, and biological activities, positioning it as a valuable candidate for further drug development.

The structural features of 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine, including the presence of a chloropyridine moiety and an oxazole ring, contribute to its ability to interact with biological targets. Computational modeling and in vitro assays have revealed its affinity for specific kinase domains, suggesting its utility in targeting signaling pathways implicated in cancer and inflammatory diseases. Additionally, its antimicrobial properties have been investigated, with preliminary results indicating efficacy against resistant bacterial strains.

Recent synthetic advancements have enabled the efficient production of 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine, with optimized yields and purity. Researchers have employed multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques, to achieve scalable synthesis. These developments are critical for facilitating further pharmacological evaluations and clinical translation.

In vivo studies have provided insights into the pharmacokinetics and safety profile of this compound. Early-stage animal models have shown favorable bioavailability and minimal off-target effects, supporting its potential as a lead compound. However, challenges such as metabolic stability and tissue penetration remain areas of active investigation. Future research directions include structural modifications to enhance potency and selectivity, as well as exploring combination therapies with existing drugs.

In conclusion, 5-(2-chloropyridin-3-yl)-1,3-oxazol-2-amine represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research efforts are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its integration into clinical practice.